Cas no 565204-44-6 (BENZONITRILE, 3-NITRO-5-(3-PYRIDINYLOXY)-)

• Product Name: BENZONITRILE, 3-NITRO-5-(3-PYRIDINYLOXY)-
• CAS No: 565204-44-6
• MF: C₁₂H₇N₃O₃
• MW: 241.202282190323
• CID: 3394678
• PubChem ID: 22136199
• Update Time: 2025-04-21

BENZONITRILE, 3-NITRO-5-(3-PYRIDINYLOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 3-NITRO-5-(3-PYRIDINYLOXY)-
• 565204-44-6
• SCHEMBL2030959
• DB-122767

• Inchi： 1S/C12H7N3O3/c13-7-9-4-10(15(16)17)6-12(5-9)18-11-2-1-3-14-8-11/h1-6,8H
• InChI Key： HJUNCMWBXOYRCL-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(OC2=CC=CN=C2)=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 241.04874109Da
• Monoisotopic Mass: 241.04874109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.7Ų